ethyl 2-[({[4-(methylsulfonyl)-2-nitrophenyl]thio}acetyl)oxy]benzoate

• IUPAC Name: ethyl 2-[2-(4-methylsulfonyl-2-nitrophenyl)sulfanylacetyl]oxybenzoate
• InChI: InChI=1S/C18H17NO8S2/c1-3-26-18(21)13-6-4-5-7-15(13)27-17(20)11-28-16-9-8-12(29(2,24)25)10-14(16)19(22)23/h4-10H,3,11H2,1-2H3
• InChI Key: AXAXTBVWECLGOY-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CC=CC=C1OC(=O)CSC2=C(C=C(C=C2)S(=O)(=O)C)[N+](=O)[O-]
• Molecular Formula: C18H17NO8S2
• Molecular Weight: 439.5 g/mol

Description

Synthesis Analysis

The synthesis of related compounds often involves multistep processes that include the use of specific reagents for achieving desired structural features. For example, the use of ethyl 2-cyano-2-(4-nitrophenylsulfonyloxyimino)acetate (4-NBsOXY) mediated Lossen rearrangement is demonstrated for the synthesis of ureas from carboxylic acids, showing good yields without racemization under milder and simpler reaction conditions (Thalluri et al., 2014).

Molecular Structure Analysis

The molecular structure of related compounds can be determined by single-crystal X-ray crystallography, providing detailed insight into the arrangement of atoms within the molecule. For instance, the structure of ethyl-2-[bis(4-hydroxy-2-oxo-2H-chromen-3-yl)methyl]benzoate was determined, revealing intramolecular hydrogen bonding and intermolecular interactions that influence the compound's stability and reactivity (Manolov et al., 2012).

Chemical Reactions and Properties

Chemical reactions involving related compounds can lead to the formation of new chemical structures with unique properties. The synthesis of 4-n-alkoxyphenyl 4-[(4-n-alkoxy-2,3,5,6-tetrafluorophenyl)ethyl]benzoates, for example, exhibits enantiotropic nematic phases and high clearing points, indicating significant mesomorphic properties (Dai et al., 2013).

Physical Properties Analysis

The physical properties of compounds, such as crystallinity and thermal behavior, are crucial for understanding their potential applications. The X-ray study of methyl 2-(4-nitrophenylthio)benzoate, for example, highlighted the conformation of diaryl sulphides with intramolecular sulphur(II)—oxygen interaction, providing insights into the effects of molecular structure on physical properties (Kucsman et al., 1986).

Chemical Properties Analysis

Understanding the chemical properties of compounds includes analyzing their reactivity, stability, and interaction with other chemicals. The study on the synthesis of 2-nitro-4-methylsulfonyl benzoic acid showcases a method that features high yield and purity, indicating the compound's chemical stability and reactivity under certain conditions (Jia-bin, 2010).

Scientific Research Applications

Azo Polymers for Optical Storage

• Application : The compound Nitrophenyl 4-((2-((2-methyl-1-oxo-2-propenyl)oxy)ethyl)oxy)benzoate (BEM), which has a similar structure to the requested compound, was synthesized and copolymerized with another polymer. This polymer shows significant potential in reversible optical storage, as it exhibits high photoinduced birefringence. This property is crucial for applications in optical data storage and photonics.
• Source : Meng, X., Natansohn, A., Barrett, C., & Rochon, P. (1996). Azo Polymers for Reversible Optical Storage. Macromolecules.

Anticancer Activity in Colon Cancer Cells

• Application : A compound with a similar structure, Ethyl 2-((2,3-bis(nitrooxy)propyl)disulfanyl)benzoate (GT-094), shows potential in cancer treatment. It inhibits cell proliferation and induces apoptosis in colon cancer cells. This activity is associated with the activation of a reactive oxygen species-microRNA pathway, demonstrating its potential as a chemotherapeutic agent.
• Source : Pathi, S. S., Jutooru, I., Chadalapaka, G., Sreevalsan, S., Anand, S., Thatcher, G., & Safe, S. (2010). GT-094, a NO-NSAID, Inhibits Colon Cancer Cell Growth. Molecular Cancer Research.

Synthesis of Hydroxamic Acids and Ureas

• Application : Ethyl 2-cyano-2-(4-nitrophenylsulfonyloxyimino)acetate, a compound structurally related to the requested molecule, is used in the Lossen rearrangement for synthesizing ureas and hydroxamic acids from carboxylic acids. This method is valuable in organic synthesis, particularly for synthesizing bioactive compounds.
• Source : Thalluri, K., Manne, S., Dev, D., & Mandal, B. (2014). Ethyl 2-cyano-2-(4-nitrophenylsulfonyloxyimino)acetate-mediated Lossen rearrangement. The Journal of Organic Chemistry.

Electrochromic Properties in Polymers

• Application : Research involving ethyl 4-(3,6-di(thiophen-2-yl)-9H-carbazole-9-yl)-benzoate, a compound similar to the requested molecule, focuses on its electrochemical and electrochromic properties. These properties are critical for applications in smart windows, displays, and electrochromic devices.
• Source : Hu, B., Lv, X., Sun, J., Bian, G., Ouyang, M., Fu, Z., Wang, P., & Zhang, C. (2013). Effects on the Electrochemical and Electrochromic Properties. Organic Electronics.

Photooxygenation in Organic Synthesis

• Application : The photooxygenation of benzyl ethyl sulfides, which include molecules structurally related to the requested compound, is used to produce corresponding aldehydes. This process is significant in organic synthesis, offering a mild method for the oxidative cleavage of C–S bonds.
• Source : Bonesi, S., Torriani, R., Mella, M., & Albini, A. (1999). The Photooxygenation of Benzyl, Heteroarylmethyl, and Allyl Sulfides. European Journal of Organic Chemistry.